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Compound of Interest

Compound Name: 6-Hexadecanol

Cat. No.: B1657983

An In-depth Technical Guide to 1-Hexadecanol

A Note on Nomenclature: This guide focuses on 1-Hexadecanol, the most common and well-
documented isomer of hexadecanol, frequently referred to as Cetyl Alcohol. While the query
specified 6-Hexadecanol, publicly available scientific and safety data predominantly pertains to
the 1-hydroxy isomer under the CAS number 36653-82-4. Information regarding the specific
properties and safety of 6-Hexadecanol is not readily available in the provided search results.

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing comprehensive data and safety protocols for 1-Hexadecanol.

Physicochemical Properties of 1-Hexadecanol

1-Hexadecanol is a C-16 fatty alcohol that presents as a waxy white solid or flakes at room
temperature.[1] It is insoluble in water but soluble in alcohols and oils.[2][3]
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Property Value Source

CAS Number 36653-82-4 31415161 718191[10]

Molecular Formula C16H340 [B141[71[10]

Molecular Weight 242.44 g/mol [31[4][10]

Appearance White solid, crystals, or flakes [11[4115]

Odor Slight, waxy [1][4]

Melting Point 47 - 50 °C (116.6 - 122 °F) [3114119]

Boiling Point 344 °C (651.2 °F) at 760 (4]
mmHg

Flash Point > 157 °C (> 314.6 °F) [4]

Density 0.811 g/cm? [1]

Solubility in Water Insoluble [1][3]

log P (Octanol/Water Partition 75 o

Coefficient)

Safety Data Sheet (SDS) Information

The safety profile of 1-Hexadecanol indicates that it is generally considered to have low toxicity.

However, it can cause skin, eye, and respiratory tract irritation.[5][11]

Hazard Statement Classification Source
H315 Causes skin irritation [11]
H319 Causes serious eye irritation [11]
H335 May cause respiratory irritation ~ [11]

Precautionary Statements:
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Precautionary Statement Description Source

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr [3][11]

ay.

Wash skin thoroughly after
P264

handling.

Use only outdoors or in a well-
P271 )

ventilated area.

Wear protective gloves/eye
P280 p 9 ) Y

protection/face protection.

IF ON SKIN: Wash with plenty
P302+P352

of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep [3][11]

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [3][11]

present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get

P332+P313
medical advice/attention.
If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.
Store in a well-ventilated
P403+P233 place. Keep container tightly
closed.
P405 Store locked up. [3][11]
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Dispose of contents/container
P501 to an approved waste disposal

plant.

Experimental Protocols

General Handling and Storage:

e Handling: Avoid contact with skin and eyes and avoid breathing dust.[6] Ensure adequate
ventilation during use.[7]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7]
e Incompatible Materials: Strong oxidizing agents and strong acids.[4][5]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[5]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid.[5]

« Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[5]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

Mandatory Visualizations
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Safe Handling Workflow for 1-Hexadecanol

Start: Handling 1-Hexadecanol

Perform Risk Assessment

N

Wear Appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

Ensure Adequate Ventilation

Handle the Substance

Spill Occurs?

Follow Spill Cleanup Protocol:
- Ventilate Area

- Use Absorbent Material o el

- Dispose as Hazardous Waste

Store Properly:
- Cool, Dry, Well-Ventilated Area
- Tightly Closed Container

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Hexadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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